4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide

• IUPAC Name: 4-(benzylsulfonylamino)-N-(3-ethoxypropyl)benzenesulfonamide
• InChI: InChI=1S/C18H24N2O5S2/c1-2-25-14-6-13-19-27(23,24)18-11-9-17(10-12-18)20-26(21,22)15-16-7-4-3-5-8-16/h3-5,7-12,19-20H,2,6,13-15H2,1H3
• InChI Key: RSJCEVOMSYBXOH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C18H24N2O5S2
• Molecular Weight: 412.5 g/mol

Description

4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide, also known as BZA-5B, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide works by inhibiting the activity of an enzyme called carbonic anhydrase. Carbonic anhydrase is involved in various physiological processes, including the regulation of acid-base balance and the transport of carbon dioxide. By inhibiting carbonic anhydrase, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide can reduce inflammation, inhibit cancer cell growth, and improve glucose tolerance.
Biochemical and Physiological Effects
4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. It can reduce the levels of inflammatory cytokines in the body, inhibit the activity of cancer cells, and improve glucose tolerance. Furthermore, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been shown to have a low toxicity profile, indicating that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide in lab experiments is its ability to inhibit the activity of carbonic anhydrase, which is involved in various physiological processes. This makes it a useful tool for studying the role of carbonic anhydrase in disease processes. However, one limitation of using 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide. One area of interest is its potential as a therapeutic agent in diseases such as cancer and diabetes. Further studies are needed to determine the optimal dosage and administration route for 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide in humans. Additionally, studies are needed to investigate the long-term effects of 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide on various physiological processes. Finally, research is needed to develop more efficient synthesis methods for 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide to improve its availability for scientific research.

Scientific Research Applications

4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. In a study conducted on rats, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide was found to reduce inflammation in the lungs and improve lung function. In another study, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide was found to inhibit the growth of cancer cells in vitro. Furthermore, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been shown to improve glucose tolerance and insulin sensitivity in diabetic rats.